Cas no 140422-80-6 (2-Thiopheneacetic acid, 5-(4-fluorophenyl)-4-[4-(methylsulfonyl)phenyl]-)

• Product Name: 2-Thiopheneacetic acid, 5-(4-fluorophenyl)-4-[4-(methylsulfonyl)phenyl]-
• CAS No: 140422-80-6
• MF: C₁₉H₁₅FO₄S₂
• MW: 390.448406457901
• CID: 1290774
• Update Time: 2024-08-03

2-Thiopheneacetic acid, 5-(4-fluorophenyl)-4-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 5-(4-fluorophenyl)-4-[4-(methylsulfonyl)phenyl]-

• Inchi： 1S/C19H15FO4S2/c1-26(23,24)16-8-4-12(5-9-16)17-10-15(11-18(21)22)25-19(17)13-2-6-14(20)7-3-13/h2-10H,11H2,1H3,(H,21,22)
• InChI Key： YEQHCEMZFZPMIN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)SC(C2=CC=C(F)C=C2)=C(C2=CC=C(S(C)(=O)=O)C=C2)C=1

Computed Properties

• Exact Mass: 390.03965

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 524.2±50.0 °C(Predicted)
• PSA: 71.44
• pka: 4.12±0.10(Predicted)